1-[2-(methylsulfanyl)pyridine-3-carbonyl]-N-phenylpiperidine-4-carboxamide

• IUPAC Name: 1-(2-methylsulfanylpyridine-3-carbonyl)-N-phenylpiperidine-4-carboxamide
• InChI: InChI=1S/C19H21N3O2S/c1-25-18-16(8-5-11-20-18)19(24)22-12-9-14(10-13-22)17(23)21-15-6-3-2-4-7-15/h2-8,11,14H,9-10,12-13H2,1H3,(H,21,23)
• InChI Key: YAFGOLKFFHNQAF-UHFFFAOYSA-N
• Canonical SMILES: CSC1=C(C=CC=N1)C(=O)N2CCC(CC2)C(=O)NC3=CC=CC=C3
• Molecular Formula: C19H21N3O2S
• Molecular Weight: 355.5 g/mol
• CAS No.: 1090707-80-4

Description

1-[2-(methylsulfanyl)pyridine-3-carbonyl]-N-phenylpiperidine-4-carboxamide is a complex organic compound with potential applications in various scientific fields. This compound features a piperidine ring, a phenyl group, and a pyridine ring substituted with a methylsulfanyl group. Its unique structure makes it a subject of interest in medicinal chemistry and materials science.

Preparation Methods

The synthesis of 1-[2-(methylsulfanyl)pyridine-3-carbonyl]-N-phenylpiperidine-4-carboxamide typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the pyridine ring: Starting with a suitable pyridine precursor, the methylsulfanyl group is introduced via nucleophilic substitution.

Coupling with piperidine: The pyridine derivative is then coupled with a piperidine ring through a carbonylation reaction.

Introduction of the phenyl group:

Industrial production methods may involve similar steps but are optimized for large-scale synthesis, focusing on yield, purity, and cost-effectiveness.

Chemical Reactions Analysis

1-[2-(methylsulfanyl)pyridine-3-carbonyl]-N-phenylpiperidine-4-carboxamide undergoes various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The carbonyl groups can be reduced to alcohols using reducing agents such as lithium aluminum hydride.

Substitution: The phenyl group can undergo electrophilic aromatic substitution reactions, allowing for further functionalization.

Common reagents used in these reactions include oxidizing agents (e.g., hydrogen peroxide), reducing agents (e.g., lithium aluminum hydride), and electrophiles (e.g., acyl chlorides).

Scientific Research Applications

1-[2-(methylsulfanyl)pyridine-3-carbonyl]-N-phenylpiperidine-4-carboxamide has several scientific research applications:

Chemistry: It serves as a building block for synthesizing more complex molecules and materials.

Biology: Its unique structure allows it to interact with biological macromolecules, making it a potential candidate for drug development.

Medicine: Preliminary studies suggest it may have therapeutic potential in treating certain diseases, although more research is needed.

Industry: It can be used in the development of advanced materials with specific properties, such as conductivity or catalytic activity.

Mechanism of Action

The mechanism of action of 1-[2-(methylsulfanyl)pyridine-3-carbonyl]-N-phenylpiperidine-4-carboxamide involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, altering their activity and triggering a cascade of biochemical events. The exact pathways and targets depend on the specific application and require further investigation.

Comparison with Similar Compounds

1-[2-(methylsulfanyl)pyridine-3-carbonyl]-N-phenylpiperidine-4-carboxamide can be compared with similar compounds such as:

1-[2-(methylsulfanyl)pyridine-3-carbonyl]-N-phenylpyrrolidine-2-carboxamide: This compound has a pyrrolidine ring instead of a piperidine ring, which may affect its chemical reactivity and biological activity.

1-[2-(methylsulfanyl)pyridine-3-carbonyl]-N-phenylpiperidine-3-carboxamide: The position of the carbonyl group on the piperidine ring differs, potentially leading to different chemical properties and applications.

The uniqueness of 1-[2-(methylsulfanyl)pyridine-3-carbonyl]-N-phenylpiperidine-4-carboxamide lies in its specific combination of functional groups and ring structures, which confer distinct chemical and biological properties.